2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide

• IUPAC Name: 2-amino-N-cyclopropyl-N-[(1-methylpiperidin-3-yl)methyl]acetamide
• InChI: InChI=1S/C12H23N3O/c1-14-6-2-3-10(8-14)9-15(11-4-5-11)12(16)7-13/h10-11H,2-9,13H2,1H3
• InChI Key: HZXURALNIVEIAZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)CN(C2CC2)C(=O)CN
• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol

Description

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is a synthetic acetamide derivative featuring a cyclopropyl group and a methyl-substituted piperidinylmethyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidinylmethyl Intermediate: This step involves the reaction of 1-methylpiperidine with a suitable alkylating agent to form the piperidinylmethyl intermediate.

Cyclopropylation: The intermediate is then reacted with a cyclopropylating agent to introduce the cyclopropyl group.

Amidation: The final step involves the reaction of the cyclopropylated intermediate with an acetamide derivative to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and reduce costs. This can include the use of more efficient catalysts, optimized reaction conditions (temperature, pressure, solvent), and continuous flow processes to scale up the production.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or other derivatives.

Scientific Research Applications

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context of use. For example, in medicinal chemistry, it may act on neurotransmitter receptors, while in industrial applications, it may serve as a catalyst or intermediate.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Notes
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide	Not available	C₁₃H₂₄N₄O	~268.36 g/mol†	Cyclopropyl, 1-methyl-piperidinylmethyl	Discontinued
2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide	1353957-75-1	C₂₀H₂₈N₄O	340.47 g/mol	Cyclopropyl, 1-benzyl-piperidinylmethyl	Available (Hairui Chemical)
2-Amino-N-(1-methyl-piperidin-3-ylmethyl)-acetamide	1250839-24-7	C₉H₁₉N₃O	185.27 g/mol	1-methyl-piperidinylmethyl (no cyclopropyl)	Higher polarity; lower lipophilicity
N-((1-((S)-2-Amino-3-methylbutanoyl)piperidin-3-yl)methyl)-N-ethylacetamide	1354024-85-3	C₁₆H₂₈N₄O₂	308.42 g/mol	Ethyl, (S)-2-amino-3-methylbutanoyl	Specialized synthesis required

†Calculated based on molecular formula.

Key Differences and Implications

Substituent Effects on Lipophilicity: The cyclopropyl group in the target compound may enhance metabolic stability compared to the ethyl or benzyl derivatives .

Bioavailability and Solubility :

• Removal of the cyclopropyl group (CAS 1250839-24-7) reduces steric hindrance, likely improving aqueous solubility but decreasing membrane permeability .

Synthetic Accessibility :

• The discontinued status of the target compound suggests challenges in synthesis or scalability, whereas the benzyl derivative remains commercially available .

Biological Activity

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the molecular formula $C_{12}H_{23}N_3O$ and a molecular weight of approximately 227.34 g/mol. The structure includes a cyclopropyl group and a piperidine moiety, which are known to influence its biological activity.

The biological activity of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is primarily attributed to its interaction with neurotransmitter systems. It may act as an inhibitor or modulator of various receptors, particularly those involved in the central nervous system (CNS). Research indicates that compounds with similar structures often exhibit activity at:

• Dopamine receptors
• Serotonin receptors
• Nicotinic acetylcholine receptors

These interactions suggest potential applications in treating neurological disorders and enhancing cognitive functions.

Antimicrobial Activity

Studies have shown that derivatives of piperidine, including this compound, exhibit antimicrobial properties. For instance, related compounds have demonstrated activity against Gram-positive and Gram-negative bacteria as well as fungi.

Table 1: Antimicrobial Activity of Piperidine Derivatives

Compound Name	MIC (mg/mL)	Target Organisms
Compound A	0.0039	Staphylococcus aureus
Compound B	0.0048	Escherichia coli
Compound C	0.0195	Bacillus mycoides

Neuropharmacological Effects

The compound has shown promise in modulating neurotransmitter levels, which can affect mood and cognition. Research involving animal models indicates that it may enhance cognitive performance and exhibit antidepressant-like effects.

Case Study: Cognitive Enhancement
In a study involving rats, administration of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide resulted in improved performance in memory tasks compared to the control group. The study measured parameters such as:

• Latency time in maze tests
• Error rates in recognition tasks

Synthesis Methods

The synthesis typically involves multi-step reactions starting from readily available precursors. Common methods include:

• Formation of the piperidine ring
• Introduction of the cyclopropyl group via cyclopropanation
• Formation of the acetamide moiety through acetic anhydride reaction

Research Applications

The compound is utilized in various fields, including:

• Medicinal Chemistry: As a lead compound for drug development targeting CNS disorders.
• Biochemistry: In studies related to enzyme inhibition and receptor binding.